Cas no 112711-15-6 (Calenduladiol 3-O-Myristate)

• Product Name: Calenduladiol 3-O-Myristate
• CAS No: 112711-15-6
• MF: C₄₄H₇₆O₃
• MW: 653.072454452515
• CID: 5176554
• PubChem ID: 101358199
• Update Time: 2024-03-01

Calenduladiol 3-O-Myristate Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-ene-3,16-diol, 3-tetradecanoate, (3β,16β)-
• 112711-15-6
• Calenduladiol 3-O-Myristate

• Inchi： 1S/C44H76O3/c1-10-11-12-13-14-15-16-17-18-19-20-21-38(46)47-37-26-28-41(6)34(40(37,4)5)25-29-43(8)35(41)23-22-33-39-32(31(2)3)24-27-42(39,7)36(45)30-44(33,43)9/h32-37,39,45H,2,10-30H2,1,3-9H3/t32-,33+,34-,35+,36-,37-,39+,41-,42+,43+,44+/m0/s1
• InChI Key： IHCDDIKRSYLACI-NQQSPGLISA-N
• SMILES： [C@@H]1(OC(=O)CCCCCCCCCCCCC)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3([C@@](CC1)([H])[C@@]1([C@@](CC[C@H]1C(C)=C)(C)[C@@H](O)C3)[H])C)(C)CC2)[H])(C)C

Computed Properties

• Exact Mass: 652.57944628g/mol
• Monoisotopic Mass: 652.57944628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 47
• Rotatable Bond Count: 15
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 662.5±38.0 °C(Predicted)
• pka: 14.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids